Cas no 113975-42-1 (2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine)
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine is a heterocyclic organic compound featuring a fused pyrrole-pyridine core with a tert-butyl substituent at the 2-position. This structure imparts steric and electronic effects that enhance its utility in pharmaceutical and agrochemical research. The tert-butyl group improves stability and influences reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Its rigid scaffold is advantageous in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The compound's purity and well-defined structure ensure reproducibility in synthetic applications. Suitable for cross-coupling reactions and functionalization, it serves as a versatile building block in drug discovery and material science.
113975-42-1 structure
Product Name:2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine
CAS No:113975-42-1
MF:C11H14N2
MW:174.242262363434
CID:130350
PubChem ID:14047160
Update Time:2025-06-07
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine
- 1H-Pyrrolo[2,3-c]pyridine,2-(1,1-dimethylethyl)-
- 2-TERT-BUTYL-1H-PYRROLO[2,3-C]PYRIDINE
- DTXSID60554998
- 113975-42-1
- SCHEMBL12571647
- AKOS006287321
- A894289
- FT-0691861
- 1H-Pyrrolo[2,3-c]pyridine, 2-(1,1-dimethylethyl)-
-
- MDL: MFCD07776600
- Inchi: 1S/C11H14N2/c1-11(2,3)10-6-8-4-5-12-7-9(8)13-10/h4-7,13H,1-3H3
- InChI Key: VJHOIYGZUNWFBF-UHFFFAOYSA-N
- SMILES: N1C2C=NC=CC=2C=C1C(C)(C)C
Computed Properties
- Exact Mass: 174.11600
- Monoisotopic Mass: 174.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.076
- Boiling Point: 317.8°C at 760 mmHg
- Flash Point: 135.5°C
- Refractive Index: 1.595
- PSA: 28.68000
- LogP: 2.86040
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM149597-1g |
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine |
113975-42-1 | 95% | 1g |
$580 | 2021-06-09 | |
| Chemenu | CM149597-1g |
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine |
113975-42-1 | 95%+ | 1g |
$550 | 2023-11-24 | |
| Alichem | A029190553-1g |
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine |
113975-42-1 | 95% | 1g |
$525.00 | 2023-09-04 | |
| Ambeed | A282324-1g |
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine |
113975-42-1 | 95+% | 1g |
$500.0 | 2024-04-26 |
2-(tert-Butyl)-1H-pyrrolo[2,3-c]pyridine Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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